Cas no 4565-32-6 (2,3-dihydro-1-benzothiophene)

• Product Name: 2,3-dihydro-1-benzothiophene
• CAS No: 4565-32-6
• MF: C₈H₈S
• MW: 136.214120864868
• CID: 1519858
• PubChem ID: 78319
• Update Time: 2025-04-21

2,3-dihydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-benzothiophene
• 2,3-Dihydrobenzothiophene
• Benzo(b)thiophene, 2,3-dihydro-
• benzo[b]thiophene, 2,3-dihydro-
• 2,3-Dihydrobenzo[b]thiophene
• InChI=1/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
• AKOS025295343
• 2,3-dihydro-benzo[b]thiophene
• DB-216649
• 2,3-Dihydro-1-benzothiophene #
• SCHEMBL10884423
• SCHEMBL8997
• Dihydrobenzothiophene
• MFCD18451841
• Benzothiophane
• 1,3-Dihydrobenzothiophene
• 1-Thiaindan
• AMY19129
• DTXSID30963412
• 4565-32-6
• 2,3-dihydrobenzo(b)thiophen

• Inchi： 1S/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
• InChI Key： YJUFGFXVASPYFQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 136.03474
• Monoisotopic Mass: 136.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers